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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400

For researchers, scientists, and drug development professionals utilizing textile dyes, an
understanding of a dye's permanence when exposed to light is crucial for ensuring the integrity
and reproducibility of experimental results and the quality of finished products. This guide
provides a comprehensive comparison of the lightfastness of C.I. Disperse Violet 1 against
other commercially significant disperse violet dyes, benchmarked against established industry
standards.

Comparative Lightfastness Data

The lightfastness of disperse dyes is commonly evaluated based on the ISO 105-B02 and
AATCC Test Method 16.3 standards. The performance is rated on a scale of 1 to 8, with 1
indicating very low lightfastness and 8 representing exceptionally high lightfastness. The
following table summarizes the lightfastness ratings of Disperse Violet 1 and other common
disperse violet dyes.
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Lightfastness

Dye Name C.l. Name CAS Number Rating (ISO 105-
B02)

Disperse Violet 1 61100 128-95-0 5-6

Disperse Violet 26 62025 6408-72-6 6-7[1]

Disperse Violet 28 61102 81-42-5 6-7[2]

Disperse Violet 33 11218 12236-25-8 6[3]

Disperse Violet 57 62025 1594-08-7 7[4]

Experimental Protocol: Lightfastness Testing

The determination of lightfastness for disperse dyes is conducted following standardized
methodologies to ensure reproducible and comparable results. The most widely accepted
international standards are ISO 105-B02 and the American Association of Textile Chemists and
Colorists (AATCC) Test Method 16.3.

Objective: To assess the resistance of a textile dye to the fading action of an artificial light
source that simulates natural daylight.

Apparatus:

e Xenon Arc Lamp Apparatus: An instrument equipped with a xenon arc lamp, which produces
a light spectrum that closely mimics natural sunlight.[1][2][3][4] The apparatus allows for the
control of irradiance, temperature, and humidity.

o Blue Wool Standards: A set of eight standardized blue wool fabrics, each with a known and
different lightfastness, are used as references.[5] These are numbered 1 to 8, with 1 being
the least and 8 being the most resistant to fading.

o Grey Scale for Assessing Change in Colour: A standard scale consisting of pairs of grey
chips, ranging from grade 5 (no change) to grade 1 (a large change), used to visually assess
the degree of fading of the test specimen.

e Specimen Holders: To mount the textile samples for exposure.
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o Opaque Masking Material: To cover a portion of the test specimens and blue wool standards
to provide an unexposed area for comparison.

Procedure:

e Specimen Preparation: A sample of the textile dyed with Disperse Violet 1 (or the dye being
tested) is prepared to the specified dimensions. At least one specimen for each dye is
required.

e Mounting: The specimen is mounted in a holder. A portion of the specimen is covered with an
opague mask.

» Exposure: The mounted specimen, along with a set of blue wool standards, is placed inside
the xenon arc lamp apparatus.

e Controlled Conditions: The specimens are exposed to the light from the xenon arc lamp
under precisely controlled conditions of temperature, humidity, and irradiance as specified in
the ISO 105-B02 or AATCC 16.3 standard.

e Monitoring Fading: The exposure is continued until a specified degree of fading is observed
on one of the blue wool standards, corresponding to a particular lightfastness rating.

o Assessment: The change in color of the exposed portion of the test specimen is evaluated by
comparing it with the unexposed (masked) portion. This comparison is made visually using
the Grey Scale for assessing change in color.

e Rating: The lightfastness rating of the test specimen is determined by identifying which of the
blue wool standards shows a similar degree of fading.

Experimental Workflow

The following diagram illustrates the key stages involved in the lightfastness testing of a
disperse dye according to industry standards.
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Workflow for Lightfastness Testing of Disperse Dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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